2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid

• IUPAC Name: 2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H8F3NO2/c11-10(12,13)9(2-3-9)7-5-6(8(15)16)1-4-14-7/h1,4-5H,2-3H2,(H,15,16)
• InChI Key: SARGGQFJDMZIEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC=CC(=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol

Description

2-[1-(Trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid (2-TFCPA) is an organic compound with a unique structure and properties. It is a fluorinated cyclic compound with a three-membered ring containing a trifluoromethyl group and a pyridine ring with a carboxylic acid group. 2-TFCPA has found a wide range of applications in the fields of chemistry, biochemistry, and biology due to its unique properties.

Scientific Research Applications

2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid has a wide range of applications in scientific research. It has been used in studies of organic synthesis, drug design, and catalysis. It has also been used in studies of enzyme inhibition, protein-protein interactions, and receptor binding. Additionally, this compound has been used in studies of DNA and RNA structure, as well as in studies of structure-activity relationships.

Mechanism of Action

2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid has a unique structure and properties that allow it to interact with biological molecules in a variety of ways. It has been shown to interact with proteins, enzymes, and receptors through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Additionally, this compound has been shown to interact with DNA and RNA through hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of enzymes, proteins, and receptors. Additionally, this compound has been shown to affect the structure and function of DNA and RNA. It has also been shown to affect the expression of genes and the activity of transcription factors.

Advantages and Limitations for Lab Experiments

2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid has several advantages and limitations for lab experiments. One of the major advantages is its ability to interact with a variety of biological molecules. Additionally, this compound is relatively easy to synthesize and is relatively stable in aqueous solutions. However, this compound also has several limitations. It is relatively insoluble in water and is relatively unstable in organic solvents. Additionally, this compound is relatively expensive and difficult to obtain in large quantities.

Future Directions

There are a variety of potential future directions for 2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid research. One potential direction is the development of new synthesis methods for this compound. Additionally, research could be conducted on the mechanism of action of this compound and its effects on biochemical and physiological processes. Furthermore, research could be conducted on the design of new compounds based on the structure of this compound. Finally, research could be conducted on the development of new applications for this compound in the fields of chemistry, biochemistry, and biology.

Synthesis Methods

2-[1-(trifluoromethyl)cyclopropyl]pyridine-4-carboxylic acid can be synthesized through a variety of methods. One of the most common methods is the reaction of 1-bromo-2-(trifluoromethyl)cyclopropane with pyridine-4-carboxylic acid in the presence of a base such as potassium carbonate. Another method involves the reaction of 1-chloro-2-(trifluoromethyl)cyclopropane with pyridine-4-carboxylic acid in the presence of a base such as sodium hydroxide. In addition, this compound can also be synthesized by the reaction of 1-bromo-2-(trifluoromethyl)cyclopropane with pyridine-4-carboxylic anhydride in the presence of a base such as potassium carbonate.